Cas no 1506967-24-3 (2-methyl-4-(oxan-4-yl)butanoic acid)

• Product Name: 2-methyl-4-(oxan-4-yl)butanoic acid
• CAS No: 1506967-24-3
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 6531270
• PubChem ID: 81009364
• Update Time: 2025-09-23

2-methyl-4-(oxan-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(oxan-4-yl)butanoic acid
• AKOS019578445
• 1506967-24-3
• EN300-1858423

• Inchi： 1S/C10H18O3/c1-8(10(11)12)2-3-9-4-6-13-7-5-9/h8-9H,2-7H2,1H3,(H,11,12)
• InChI Key： BAEGQLSXWNCRSV-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)CCC(C(=O)O)C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 2-methyl-4-(oxan-4-yl)butanoic acid

Exploring the Versatile Applications of 2-methyl-4-(oxan-4-yl)butanoic acid (CAS No. 1506967-24-3) in Modern Chemistry

The compound 2-methyl-4-(oxan-4-yl)butanoic acid (CAS No. 1506967-24-3) has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical and agrochemical research. As a derivative of butanoic acid, this molecule features a methyl group at the 2-position and a oxan-4-yl (tetrahydropyranyl) moiety at the 4-position, making it a valuable intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential as a chiral building block, which aligns with the growing demand for enantioselective synthesis in drug development.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 2-methyl-4-(oxan-4-yl)butanoic acid?" This reflects the compound's relevance in organic synthesis. Common methods involve the alkylation of malonic esters or the hydrogenation of corresponding unsaturated acids. The tetrahydropyran ring in its structure enhances solubility and bioavailability, a feature highly sought after in prodrug design—a trending topic in medicinal chemistry. Recent studies highlight its utility in modifying peptide backbones to improve metabolic stability, addressing challenges in oral drug delivery.

From an industrial perspective, CAS 1506967-24-3 is gaining traction as a flavor and fragrance precursor. Its branched-chain carboxylic acid structure contributes to fruity and woody odor profiles, meeting the clean-label movement's demand for sustainable aroma chemicals. Environmental concerns have also driven interest in its biodegradability, with computational models (QSAR studies) predicting low ecotoxicity—a hot topic in green chemistry discussions.

Analytical characterization of this compound frequently involves NMR spectroscopy (particularly ¹³C and ¹H) and mass spectrometry, techniques often queried in academic searches. The oxan-4-yl group generates distinctive spin-spin coupling patterns, serving as a teaching example for advanced spectroscopy courses. Furthermore, its crystalline form has been analyzed via X-ray diffraction, revealing intermolecular hydrogen bonding networks that inspire crystal engineering applications.

Emerging applications include its use in metal-organic frameworks (MOFs), where the carboxylate group coordinates with metal nodes. This connects to nanotechnology trends, answering search queries like "carboxylic acids in MOF design". Additionally, its moderate lipophilicity (calculated LogP ~1.8) makes it a candidate for lipid nanoparticle formulations—a breakthrough area in mRNA vaccine stabilization, though this specific application remains exploratory for CAS 1506967-24-3.

Regulatory databases classify this compound as non-hazardous under standard handling conditions, a critical consideration for industrial adoption. Patent literature reveals innovative uses in crop protection agents, where its metabolites act as plant growth regulators. This aligns with precision agriculture trends, addressing search terms like "sustainable agrochemical intermediates". However, researchers emphasize the need for further toxicological profiling to expand its commercial viability.

In conclusion, 2-methyl-4-(oxan-4-yl)butanoic acid exemplifies how structural complexity enables multidisciplinary utility. Its role in asymmetric synthesis, material science, and fragrance chemistry positions it as a compound of enduring interest, with ongoing research likely to uncover novel applications in line with global scientific priorities.